Cas no 405142-63-4 (5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine)

• Product Name: 5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine
• CAS No: 405142-63-4
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD07374008
• CID: 2135812
• PubChem ID: 68879686
• Update Time: 2025-06-10

5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine
• 5-BROMO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• FT-0726083
• DS-10385
• CS-0041925
• AKOS023583487
• 5-BROMO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-YLAMINE
• AB38525
• 5-Bromo-1,2,3,4-tetrahydro-naphthalen-1-amine HCl
• SCHEMBL4019181
• AB38526
• AB38523
• F16889
• EN300-718021
• 405142-63-4
• MFCD07374008
• SY355721
• SY260985
• DA-37946
• MFCD07374009

• MDL： MFCD07374008
• Inchi： 1S/C10H12BrN/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1,4-5,10H,2-3,6,12H2
• InChI Key： ZJHZHNDFXRZWHW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CCCC2N

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 298.0±40.0 °C at 760 mmHg
• Flash Point: 134.0±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine

Introduction to 5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine (CAS No. 405142-63-4)

5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine, identified by its Chemical Abstracts Service (CAS) number 405142-63-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative has garnered considerable attention due to its structural uniqueness and potential biological activities. The presence of a bromine substituent at the 5-position of the tetrahydronaphthalene core enhances its reactivity, making it a valuable scaffold for further chemical modifications and pharmacological investigations.

The compound belongs to the class of tetrahydronaphthalene derivatives, which are known for their diverse applications in drug discovery. The tetrahydro-1-Naphthalenamine moiety is particularly interesting because it mimics the structure of some natural alkaloids, suggesting possible biological relevance. The bromine atom introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in synthesizing more complex molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine has emerged as a promising intermediate in this pursuit. Its structural framework allows for modifications that can fine-tune its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These attributes are crucial for designing molecules that can interact effectively with biological targets.

One of the most compelling aspects of 5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine is its potential role in the development of drugs targeting neurological disorders. Studies have indicated that derivatives of this compound may exhibit properties similar to those of known neuroactive agents. The bromine substituent can be strategically positioned to influence receptor binding affinity and selectivity, which are key factors in drug design for conditions like depression and anxiety.

The synthesis of 5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the bromination of a precursor molecule followed by reduction to form the tetrahydronaphthalene ring system. This methodological approach underscores the compound's versatility as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of 5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to various receptors with high affinity. These findings have opened new avenues for designing targeted therapies that leverage the unique properties of this scaffold.

The pharmaceutical industry has taken note of these developments and is actively exploring derivatives of 5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine for clinical applications. Preclinical studies have shown promising results in models of inflammation and pain management. The ability to modify the structure while retaining biological activity makes this compound an attractive candidate for further development.

In addition to its therapeutic potential, 5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine has found applications in research as a tool compound for studying enzyme mechanisms and metabolic pathways. Its interaction with enzymes such as monoamine oxidases (MAOs) has been particularly well-documented. Understanding these interactions can provide insights into drug metabolism and potential drug-drug interactions.

The future prospects of 5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine are vast and multifaceted. Ongoing research aims to optimize its synthetic pathways to improve yield and purity while exploring new derivatives with enhanced pharmacological properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical practice.

In conclusion,5-bromo-1,2,3,4-tetrahydro-1-Naphthalenamine (CAS No. 405142-63-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies,this compound is poised to play a pivotal role in shaping the future of drug discovery and development.